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Compound of Interest

Compound Name: tert-Butyl 2-(3-iodophenyl)acetate

Cat. No.: B1413666

Essential Safety and Handling Guide for tert-Butyl 2-
(3-iodophenyl)acetate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling tert-Butyl 2-(3-iodophenyl)acetate. The following
procedures are designed to ensure safe operational handling and disposal, minimizing risks
and promoting a secure laboratory environment.

Chemical Identifier:

Property Value

Chemical Name tert-Butyl 2-(3-iodophenyl)acetate
Molecular Formula C12H15102

Molecular Weight 318.15 g/mol

CAS Number 2206970-15-0

Hazard Identification and Precautionary Measures

A specific Safety Data Sheet (SDS) for tert-Butyl 2-(3-iodophenyl)acetate is not readily
available. Therefore, the hazard assessment is based on the constituent functional groups: the
tert-butyl ester and the iodinated phenyl ring.
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o tert-Butyl Acetate Moiety: The tert-butyl acetate group suggests potential flammability.
Vapors may be irritating to the respiratory system and could cause drowsiness or dizziness.

 lodinated Aromatic Ring: lodinated organic compounds can be skin and eye irritants.[1][2]
Upon decomposition, they may release hazardous iodine vapors or hydrogen iodide.[2]
Ingestion of even small amounts of iodine compounds can be harmful.[1]

GHS Hazard Statements (Inferred):

e H226: Flammable liquid and vapor.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Inferred):

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for various
laboratory operations involving tert-Butyl 2-(3-iodophenyl)acetate.
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Operational and Disposal Plan
Step-by-Step Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clear of clutter.

o Have all necessary PPE readily available.
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o Prepare a spill kit containing an absorbent material (e.g., vermiculite or sand), and a
guenching solution (10% aqueous sodium thiosulfate).

e Weighing and Transfer:
o Perform all weighing and transfers of the solid compound inside a fume hood.
o Use a tared weigh boat or glass vial to measure the desired amount.
o Carefully add the solid to the reaction vessel using a powder funnel to avoid dispersal.
 Dissolution and Reaction:
o Add the solvent to the solid in the reaction vessel slowly to avoid splashing.
o If the reaction is exothermic, use an ice bath to control the temperature.
o Ensure the reaction is well-stirred and monitored throughout its course.
o Work-up and Purification:
o Quench the reaction carefully, especially if reactive reagents were used.
o Perform all extractions and solvent removal steps within the fume hood.

o Be aware of potential pressure build-up during extractions.

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.
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 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[1]
e Spill:

o For small spills, absorb with an inert material (e.g., sand or vermiculite) and place in a
sealed container for disposal.

o For larger spills, evacuate the area and contact environmental health and safety
personnel.

Disposal Plan

All waste containing tert-Butyl 2-(3-iodophenyl)acetate or its byproducts must be treated as
hazardous waste.

e Organic Waste:

o Collect all organic solvents and solutions containing the compound in a designated,
labeled, and sealed hazardous waste container.

e Aqueous Waste:
o Agueous waste from the work-up may contain iodine or iodinated compounds.

o Before disposal, treat the aqueous waste with a 10% solution of sodium thiosulfate until
the characteristic brown color of iodine disappears. This reduces the iodine to the less

harmful iodide.

o After neutralization, collect the treated agueous waste in a separate, labeled hazardous

waste container.
o Solid Waste:

o Contaminated solid waste, such as gloves, weigh boats, and absorbent materials, should
be placed in a sealed, labeled hazardous waste bag or container.
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Never dispose of tert-Butyl 2-(3-iodophenyl)acetate or its waste down the drain.[3] All waste
must be disposed of through your institution's hazardous waste management program.

Experimental Workflow Diagram

The following diagram illustrates the safe handling and disposal workflow for tert-Butyl 2-(3-
iodophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling tert-Butyl 2-
(3-iodophenyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1413666#personal-protective-equipment-for-
handling-tert-butyl-2-3-iodophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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